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Compound of Interest

Compound Name: p-Vinylguaiacol-d3

Cat. No.: B15137749 Get Quote

An In-depth Technical Guide to p-Vinylguaiacol-
d3
This technical guide provides a comprehensive overview of p-Vinylguaiacol-d3, a deuterated

form of p-Vinylguaiacol. This document is intended for researchers, scientists, and drug

development professionals, offering detailed information on its properties, applications, and

relevant biological pathways.

Core Compound Data
p-Vinylguaiacol-d3 is the isotopically labeled analog of p-Vinylguaiacol, an aromatic

compound of interest in various research fields. The incorporation of three deuterium atoms on

the methoxy group makes it an ideal internal standard for quantitative analysis using mass

spectrometry-based methods.
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Property Value Source

CAS Number 1335436-42-4 [1][2][3]

Molecular Formula C₉H₇D₃O₂ [1][2][3]

Molecular Weight 153.19 g/mol [1][2][3]

Appearance Clear Colorless Oil [1]

Storage 2-8°C, Amber Vial, Refrigerator [1]

Unlabeled CAS Number 7786-61-0 [4][5]

Applications in Research
p-Vinylguaiacol-d3 is primarily utilized as an internal standard in Stable Isotope Dilution

Analysis (SIDA) for the accurate quantification of its unlabeled counterpart, p-Vinylguaiacol, in

various matrices. SIDA is a highly accurate method for quantifying compounds as the

isotopically labeled standard behaves almost identically to the analyte during sample

preparation and analysis, thus correcting for matrix effects and procedural losses.[6]

The unlabeled form, p-Vinylguaiacol (4-vinylguaiacol), is a naturally occurring compound found

in sources like buckwheat and is a product of the microbial metabolism of ferulic acid.[1] It is

recognized for its distinct smoky and spicy aroma and has garnered significant interest for its

biological activities.

Biological Activity of p-Vinylguaiacol
Research has demonstrated that p-Vinylguaiacol exhibits significant biological effects,

particularly in the realms of oncology and inflammation.

Anti-cancer Activity
p-Vinylguaiacol has shown promising anti-proliferative effects against various cancer cell lines,

including drug-resistant human colorectal cancer cells and breast cancer cells.[7][8] Its

mechanisms of action include:

Cell Cycle Arrest: It can induce cell cycle arrest at the G1 phase.[7]
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Induction of Apoptosis: It has been shown to trigger programmed cell death in cancer cells.

[7]

Inhibition of EGFR Signaling: p-Vinylguaiacol can inhibit the Epidermal Growth Factor

Receptor (EGFR) signaling pathway, which is crucial for cell growth and proliferation.[8]

The following table summarizes the reported anti-proliferative activity of p-Vinylguaiacol:

Cell Line IC₅₀ Value Reference

HT-29 (colorectal cancer) 350 µM [7]

Anti-inflammatory Activity
p-Vinylguaiacol has also been reported to possess anti-inflammatory properties through the

suppression of key inflammatory pathways.

Signaling Pathways
The biological activity of p-Vinylguaiacol is linked to its ability to modulate critical cellular

signaling pathways.

EGFR Signaling Pathway
The Epidermal Growth Factor Receptor (EGFR) is a key driver of cell proliferation, and its

overactivation is a hallmark of many cancers. p-Vinylguaiacol has been shown to inhibit EGF-

induced cell growth.
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Click to download full resolution via product page

Caption: Inhibition of the EGFR signaling pathway by p-Vinylguaiacol.

MAPK Signaling Pathway
The Mitogen-Activated Protein Kinase (MAPK) pathway is a crucial downstream effector of

EGFR signaling and plays a central role in cell proliferation, differentiation, and survival. p-

Vinylguaiacol has been shown to suppress the activation of the MAPK pathway.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.benchchem.com/product/b15137749?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15137749?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


MAPK Cascade

Cellular Response

Growth Factors
(e.g., EGF)

Receptor Tyrosine Kinase
(e.g., EGFR)

Ras

p-Vinylguaiacol

Inhibition

MEK

Inhibition

ERK (p44/42)

Inhibition

Raf

Proliferation Inflammation Apoptosis

Click to download full resolution via product page

Caption: p-Vinylguaiacol mediated inhibition of the MAPK signaling cascade.
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Experimental Protocols
The following is a representative protocol for the quantification of p-Vinylguaiacol in a liquid

matrix (e.g., beverage) using Stable Isotope Dilution Analysis with Gas Chromatography-Mass

Spectrometry (GC-MS).

Materials and Reagents
p-Vinylguaiacol-d3 (Internal Standard)

p-Vinylguaiacol (Analytical Standard)

Dichloromethane (DCM), HPLC grade

Anhydrous Sodium Sulfate

Methanol, HPLC grade

Sample matrix (e.g., beer, fruit juice)

Volumetric flasks, pipettes, and vials

Standard Preparation
Stock Solutions (1 mg/mL):

Accurately weigh and dissolve p-Vinylguaiacol and p-Vinylguaiacol-d3 in methanol in

separate volumetric flasks to obtain stock solutions of 1 mg/mL.

Working Standard Solutions:

Prepare a series of calibration standards by serially diluting the p-Vinylguaiacol stock

solution with methanol to cover the expected concentration range in the samples.

Prepare a working internal standard solution of p-Vinylguaiacol-d3 at a fixed

concentration (e.g., 10 µg/mL) in methanol.

Sample Preparation
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Spiking with Internal Standard:

To a known volume of the liquid sample (e.g., 10 mL), add a precise volume of the p-
Vinylguaiacol-d3 working internal standard solution to achieve a final concentration within

the calibration range.

Liquid-Liquid Extraction:

Add an equal volume of DCM to the spiked sample in a separatory funnel.

Shake vigorously for 2 minutes and allow the layers to separate.

Collect the organic (DCM) layer.

Repeat the extraction twice more with fresh DCM.

Drying and Concentration:

Combine the organic extracts and pass them through a funnel containing anhydrous

sodium sulfate to remove any residual water.

Evaporate the solvent under a gentle stream of nitrogen at room temperature to a final

volume of approximately 1 mL.

GC-MS Analysis
Instrumentation:

Gas chromatograph coupled to a mass spectrometer (GC-MS).

Column: A suitable capillary column for the separation of phenolic compounds (e.g., DB-

5ms, 30 m x 0.25 mm, 0.25 µm).

GC Conditions (Example):

Injector Temperature: 250°C

Oven Program: Start at 50°C, hold for 2 min, ramp to 280°C at 10°C/min, hold for 5 min.
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Carrier Gas: Helium at a constant flow rate of 1 mL/min.

Injection Volume: 1 µL (splitless mode).

MS Conditions (Example):

Ion Source: Electron Ionization (EI) at 70 eV.

Source Temperature: 230°C

Quadrupole Temperature: 150°C

Acquisition Mode: Selected Ion Monitoring (SIM)

p-Vinylguaiacol: Monitor characteristic ions (e.g., m/z 150, 135, 107).

p-Vinylguaiacol-d3: Monitor characteristic ions (e.g., m/z 153, 138, 110).

Data Analysis
Calibration Curve:

Inject the calibration standards spiked with the internal standard.

Construct a calibration curve by plotting the ratio of the peak area of p-Vinylguaiacol to the

peak area of p-Vinylguaiacol-d3 against the concentration of p-Vinylguaiacol.

Quantification:

Inject the prepared samples.

Determine the peak area ratio of the analyte to the internal standard in the samples.

Calculate the concentration of p-Vinylguaiacol in the original sample using the calibration

curve.

This technical guide provides a foundational understanding of p-Vinylguaiacol-d3 and its

applications. For specific research applications, further optimization of experimental protocols is

recommended.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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